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Compound of Interest

Compound Name: Metaxalone-d3

Cat. No.: B12309658 Get Quote

Ensuring the safe and compliant disposal of chemical reagents is a critical component of

laboratory safety and environmental responsibility. For researchers and drug development

professionals, understanding the specific procedures for compounds like Metaxalone-d3 is

essential. This guide provides a comprehensive, step-by-step approach to the proper disposal

of Metaxalone-d3, ensuring adherence to regulatory standards and promoting a safe

laboratory environment.

Regulatory Classification of Metaxalone-d3
Before disposal, it is crucial to understand the regulatory classification of the substance.

Metaxalone, and by extension its deuterated isotopologue Metaxalone-d3, is classified as

follows:

DEA Controlled Substance Status: Metaxalone is not a controlled substance under the

Controlled Substances Act (CSA).[1][2] This simplifies the disposal process as it does not

require adherence to the stringent record-keeping and disposal protocols mandated by the

Drug Enforcement Administration (DEA) for scheduled substances.

RCRA Hazardous Waste Status: Metaxalone is not listed as a P- or U-series hazardous

waste under the Resource Conservation and Recovery Act (RCRA).[3][4][5] Pharmaceutical

waste is generally considered hazardous if it exhibits characteristics such as ignitability,

corrosivity, reactivity, or toxicity, or if it is specifically listed by the EPA. Metaxalone does not

fall under these classifications.
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Given this information, Metaxalone-d3 should be managed as a non-hazardous

pharmaceutical waste.

Disposal Procedures for Metaxalone-d3
The following procedures are recommended for the disposal of Metaxalone-d3 in a research or

laboratory setting. These steps are designed to prevent environmental contamination and

ensure workplace safety.

Step 1: Segregation of Waste

Isolate waste Metaxalone-d3 from other chemical waste streams. This includes pure,

unused, or expired Metaxalone-d3, as well as solutions containing the compound.

Similarly, segregate labware that is grossly contaminated with Metaxalone-d3, such as

beakers, vials, or weighing boats.

Step 2: Containerization and Labeling

Place the segregated Metaxalone-d3 waste into a designated, well-sealed, and clearly

labeled waste container.

The label should include:

"Non-Hazardous Pharmaceutical Waste"

"Metaxalone-d3"

The approximate quantity

The date of accumulation

Step 3: Disposal of Pure Metaxalone-d3 and Concentrated Solutions

Pure Metaxalone-d3 or concentrated solutions should be collected by a licensed chemical

waste management contractor.
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Do not dispose of Metaxalone-d3 down the drain or in the regular trash. While not classified

as RCRA hazardous, sewering of pharmaceuticals is strongly discouraged to prevent

contamination of waterways.[6]

Step 4: Decontamination and Disposal of Labware

For labware with minimal residual contamination, a triple rinse procedure is recommended:

Rinse the item with a suitable solvent (e.g., ethanol or methanol) three times.

Collect the rinsate in the designated Metaxalone-d3 waste container.

After triple rinsing, the labware can typically be disposed of as regular laboratory glass or

plastic waste, in accordance with your institution's policies.

Step 5: Arrange for Pickup and Disposal

Coordinate with your institution's Environmental Health and Safety (EHS) department or a

licensed waste disposal vendor for the pickup and final disposal of the containerized

Metaxalone-d3 waste.

The recommended method for the final disposal of non-hazardous pharmaceutical waste is

incineration at a permitted facility.[7]

Summary of Regulatory and Disposal Information
Parameter Guideline

DEA Control Status Not a controlled substance.

RCRA Hazardous Status Not a P- or U-listed hazardous waste.

Primary Disposal Method
Incineration via a licensed waste management

contractor.

Disposal of "Empty" Containers
Triple rinse with a suitable solvent; collect

rinsate as waste.

Sewering
Prohibited for pure substance and concentrated

solutions.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12309658?utm_src=pdf-body
https://www.rld.nm.gov/uploads/files/New%20Mexico%20FACT_SHEET_Pharm_Waste_5-14-2014%20(2).pdf
https://www.benchchem.com/product/b12309658?utm_src=pdf-body
https://www.benchchem.com/product/b12309658?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/AHR-438
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12309658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow for Metaxalone-d3
The following diagram illustrates the decision-making process for the proper disposal of

Metaxalone-d3 in a laboratory environment.
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Caption: Decision workflow for the proper disposal of Metaxalone-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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